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Compound of Interest

Compound Name: Rhod-590 AM Ester

Cat. No.: B12350337 Get Quote

This guide provides a comprehensive overview of the safety and handling guidelines for Rhod-
590 AM Ester, a fluorescent dye commonly used in research to measure intracellular calcium.

The information is intended for researchers, scientists, and professionals in drug development.

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for Rhod-590 AM Ester is not readily available. However,

data from closely related rhodamine compounds, such as Rhodamine 590 Perchlorate and

Rhodamine 590 Chloride, provide valuable insights into the potential hazards.

Hazard Identification
Based on data for related compounds, Rhod-590 AM Ester should be handled as a substance

that may cause skin, eye, and respiratory irritation.[1] It may also be harmful if swallowed.[2]

Precautionary Measures
When handling Rhod-590 AM Ester, it is crucial to adhere to the following precautionary

statements derived from related compounds:

Prevention:

Avoid breathing dust.[1]

Wash skin thoroughly after handling.[1][2]
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Use only outdoors or in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.

Do not eat, drink, or smoke when using this product.

Response:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Storage and Disposal:

Store in a well-ventilated place. Keep container tightly closed.

Store locked up.

Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety Data (for Related Compounds)
No quantitative toxicological data (e.g., LD50, LC50) is available for Rhod-590 AM Ester. The

following table summarizes the key safety information for related rhodamine compounds.
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Hazard Statement
Rhodamine 590
Perchlorate

Rhodamine 590 Chloride

Acute Toxicity (Oral) Not specified Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315) Not specified

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)
Not specified

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(H335)
Not specified

Note: This data is for related compounds and should be used for guidance only in the absence

of specific data for Rhod-590 AM Ester.

Handling and Storage
Proper handling and storage are critical to maintain the stability and efficacy of Rhod-590 AM
Ester.

Storage: Store desiccated at -20°C and protected from light, especially when in solution. The

product is stable for at least 12 months from the date of receipt when stored as

recommended.

Stock Solutions:

Prepare stock solutions in high-quality, anhydrous Dimethyl Sulfoxide (DMSO).

Both DMSO and the AM ester should be warmed to room temperature before mixing.

Allow sufficient time for the AM ester to dissolve, as it can be kinetically slow.

Store DMSO stock solutions tightly sealed at -20°C for at least 6 months. They are stable

to freeze/thaw cycles if protected from moisture.

To avoid condensation, which can hydrolyze the AM ester, warm the stock solution to room

temperature before opening the vial.
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Experimental Protocols
The following provides a general protocol for loading cells with Rhod-590 AM Ester.
Optimization for specific cell types and experimental conditions may be necessary.

Materials
Rhod-590 AM Ester

Anhydrous DMSO

Pluronic® F-127 (20% solution in DMSO, optional)

Loading buffer (e.g., Hanks and Hepes buffer)

Probenecid (optional)

Preparation of Working Solution
Prepare a 1-5 mM stock solution of Rhod-590 AM Ester in anhydrous DMSO.

On the day of the experiment, thaw the stock solution to room temperature.

To aid in the dispersion of the AM ester in an aqueous loading buffer, the mild detergent

Pluronic® F-127 is often used. You can mix the Rhod-590 AM Ester stock solution with an

equal volume of 20% Pluronic® F-127 in DMSO before diluting it into the loading buffer.

Dilute the Rhod-590 AM Ester (with or without Pluronic® F-127) into the desired loading

buffer to a final working concentration, typically between 1-5 µM.

Cell Loading Procedure
Culture cells overnight in a suitable growth medium.

Replace the growth medium with the prepared Rhod-590 AM working solution.

Incubate the cells for 30 to 60 minutes at 37°C, protected from light. For measuring

cytoplasmic calcium, incubation at room temperature is recommended to reduce dye

compartmentalization in organelles.
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Wash the cells twice with a suitable buffer (e.g., Krebs-Ringer-HEPES-glucose with 0.5%

BSA) to remove excess dye.

The cells are now loaded and ready for fluorescence measurement.

Note: To reduce the leakage of the de-esterified indicator from the cells, the organic anion

transporter inhibitor Probenecid (at a final concentration of 0.5-1 mM) can be added to the dye

working solution.

Visualizations
Signaling Pathway and Cellular Mechanism
The following diagram illustrates the mechanism of action of Rhod-590 AM Ester for

intracellular calcium measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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